Cas no 2639430-81-0 (tert-butyl 3-(4-aminophenyl)formamidopropanoate)

• Product Name: tert-butyl 3-(4-aminophenyl)formamidopropanoate
• CAS No: 2639430-81-0
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5943797
• PubChem ID: 118703174
• Update Time: 2025-05-22

tert-butyl 3-(4-aminophenyl)formamidopropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-aminophenyl)formamidopropanoate
• tert-butyl 3-(4-aminobenzamido)propanoate
• 2639430-81-0
• EN300-19199118
• tert-butyl 3-[(4-aminophenyl)formamido]propanoate
• SCHEMBL22702327

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-12(17)8-9-16-13(18)10-4-6-11(15)7-5-10/h4-7H,8-9,15H2,1-3H3,(H,16,18)
• InChI Key： LWYUABNDGGZFKS-UHFFFAOYSA-N
• SMILES： O(C(CCNC(C1C=CC(=CC=1)N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.4Ų

Additional information on tert-butyl 3-(4-aminophenyl)formamidopropanoate

Comprehensive Overview of tert-butyl 3-(4-aminophenyl)formamidopropanoate (CAS No. 2639430-81-0)

The compound tert-butyl 3-(4-aminophenyl)formamidopropanoate (CAS No. 2639430-81-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a tert-butyl ester group and an aminophenyl moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small-molecule inhibitors and peptide mimetics.

In recent years, the demand for high-purity intermediates like tert-butyl 3-(4-aminophenyl)formamidopropanoate has surged, driven by advancements in targeted therapy and precision medicine. This compound’s ability to act as a building block for bioconjugation and proteomics studies has made it a focal point in cancer research and neurodegenerative disease studies. Its CAS No. 2639430-81-0 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the key reasons for the popularity of tert-butyl 3-(4-aminophenyl)formamidopropanoate is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical synthesis, researchers are exploring eco-friendly methods to produce this compound. Questions like "How to synthesize tert-butyl 3-(4-aminophenyl)formamidopropanoate sustainably?" or "What are the applications of CAS No. 2639430-81-0 in drug development?" are commonly encountered in search engine queries, highlighting its intersection with contemporary scientific trends.

The compound’s aminophenyl group also makes it a candidate for fluorescence labeling and imaging agents, which are critical in diagnostic assays and molecular biology. Its ester linkage provides stability under physiological conditions, making it suitable for in vivo studies. These attributes align with the increasing interest in theranostics—a field combining therapy and diagnostics—where CAS No. 2639430-81-0 could play a pivotal role.

From a commercial perspective, suppliers of tert-butyl 3-(4-aminophenyl)formamidopropanoate emphasize its high yield and low impurity profile, which are essential for GMP-compliant production. The compound’s storage stability and solubility in common organic solvents further enhance its practicality for industrial-scale applications. Searches for "bulk suppliers of CAS No. 2639430-81-0" or "tert-butyl 3-(4-aminophenyl)formamidopropanoate price" reflect its market demand.

In summary, tert-butyl 3-(4-aminophenyl)formamidopropanoate (CAS No. 2639430-81-0) is a multifaceted compound with broad utility in pharmaceutical research, biotechnology, and material science. Its alignment with cutting-edge scientific inquiries and sustainable chemistry ensures its continued prominence in both academic and industrial settings.